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Compound of Interest

Compound Name: 4-Methylcycloheptan-1-ol

Cat. No.: B15260595 Get Quote

A Note on Nomenclature: Initial searches for "4-Methylcycloheptan-1-ol" yielded limited

results, suggesting a potential typographical error in the query. The vast majority of

commercially available and scientifically documented compounds correspond to "4-

Methylcyclohexan-1-ol." This guide will focus on the latter, providing a comprehensive overview

for researchers, scientists, and drug development professionals.

Commercial Availability
4-Methylcyclohexan-1-ol is readily available from a variety of chemical suppliers as a mixture of

cis and trans isomers. The compound is typically offered in various quantities and purities to

suit diverse research and development needs. Below is a summary of offerings from prominent

suppliers.
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Supplier Product Name CAS Number Purity
Available
Quantities

Thermo Scientific

Chemicals

4-

Methylcyclohexa

nol, 99%, mixture

of cis and trans

589-91-3 99% 250 g

Thermo Scientific

Chemicals

4-

Methylcyclohexa

nol, cis + trans,

98%

589-91-3 98%
50 mL, 250 mL,

1000 mL[1]

Molport

4-

methylcyclohexa

n-1-ol

589-91-3; 7731-

28-4
95.00%

Milligram

quantities[2]

Matrix Fine

Chemicals

4-

METHYLCYCLO

HEXAN-1-OL

589-91-3 Not Specified

Small and large

quantities (quote

required)[3]

TCI America

cis-4-

Methylcyclohexa

nol

7731-28-4 Not Specified
Inquire for

details[4]

ChemicalBook

4-

Methylcyclohexa

nol

589-91-3 Not Specified
Various (5ml to

1000g)[5]

Physicochemical Properties
Understanding the physical and chemical properties of 4-Methylcyclohexan-1-ol is crucial for its

application in experimental settings.
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Property Value Source

Molecular Formula C7H14O [1][2][3]

Molecular Weight 114.19 g/mol [1][2][3]

Boiling Point 171.0°C to 173.0°C [6]

Melting Point -41.0°C [6]

Density 0.9200 g/mL [6]

Flash Point 68°C to 70°C [6][7]

Solubility Poor in water [7]

Appearance Colorless to yellow liquid [6]

Experimental Protocols & Synthesis
While detailed, step-by-step synthesis protocols for 4-methylcyclohexan-1-ol are not

extensively detailed in the provided search results, the general synthetic approach involves the

reduction of a corresponding ketone. A generalized workflow for such a chemical

transformation is outlined below.
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Caption: Generalized workflow for the synthesis of 4-methylcyclohexan-1-ol.

A more advanced, stereoselective synthesis can be achieved through enzymatic reactions. For

instance, a one-pot, multi-enzymatic synthesis has been described for the four stereoisomers

of 4-methylheptan-3-ol, a structurally related compound.[8] This process utilizes an ene-

reductase and an alcohol dehydrogenase to control the stereochemistry at two chiral centers.

[8] A similar enzymatic approach could potentially be adapted for the stereospecific synthesis of

4-methylcyclohexan-1-ol isomers.
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Caption: Conceptual pathway for enzymatic synthesis of 4-methylcyclohexan-1-ol.

Safety and Handling
4-Methylcyclohexan-1-ol is a combustible liquid and may form explosive vapor/air mixtures

above 70°C.[7] It is harmful if swallowed, in contact with skin, or inhaled.[7] It also causes skin
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and serious eye irritation and may cause respiratory irritation.[7] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Biological Significance and Applications
While the search results do not detail specific signaling pathways directly involving 4-

methylcyclohexan-1-ol, it belongs to the class of secondary alcohols and cyclic compounds that

are common structural motifs in biologically active molecules. For example, menthol, a related

substituted cyclohexanol, has a well-documented biosynthetic pathway and various

physiological effects.[9] The synthesis of pheromones, such as 4-isopropyl-1-methyl-2-

cyclohexen-1-ol, further highlights the importance of substituted cyclohexanols in chemical

ecology.[10] 2-Methylcyclohexanol, another analog, has been used to study the effect of

organic solvents on epoxide hydrolase.[1] These examples suggest that 4-methylcyclohexan-1-

ol could be a valuable building block or test compound in medicinal chemistry and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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